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Compound of Interest

Compound Name: (2R,3R)-Butanediol

Cat. No.: B1222053 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of (2R,3R)-Butanediol, offering procedural, step-by-step guidance to foster a secure

research environment.

(2R,3R)-Butanediol is a combustible liquid that can cause skin and eye irritation.[1][2] Proper

handling and disposal are crucial to mitigate risks and ensure the safety of laboratory

personnel.

Essential Safety and Handling Information
Adherence to proper personal protective equipment (PPE) protocols is the first line of defense

when handling (2R,3R)-Butanediol. Engineering controls, such as using a fume hood or

ensuring adequate ventilation, are also critical.[3][4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

This includes lab coats and, if necessary, aprons or full-body suits depending on the scale of

the operation.
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Respiratory Protection: In most cases, if adequate ventilation is maintained, respiratory

protection is not required. However, if exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA approved respirator should be used. For nuisance levels of

dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.

Handling and Storage:

Ventilation: Always use this chemical in a well-ventilated area or under a chemical fume hood

to control airborne levels.

Ignition Sources: (2R,3R)-Butanediol is a combustible liquid. Keep it away from heat,

sparks, open flames, and hot surfaces. Smoking is prohibited in areas where it is handled.

Use non-sparking tools and take precautionary measures against static discharge.

Hygiene: Wash hands and any exposed skin thoroughly after handling. Remove and wash

contaminated clothing before reuse.

Storage: Store in a cool, dry, well-ventilated place. Keep the container tightly closed when

not in use.

Quantitative Data for (2R,3R)-Butanediol
The following table summarizes key quantitative safety and physical data for (2R,3R)-
Butanediol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1222053?utm_src=pdf-body
https://www.benchchem.com/product/b1222053?utm_src=pdf-body
https://www.benchchem.com/product/b1222053?utm_src=pdf-body
https://www.benchchem.com/product/b1222053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Flash Point 85 °C (185 °F) - closed cup

Autoignition Temperature 402 °C (755.6 °F)

Boiling Point 183-184 °C

Melting Point 25 °C

Density 1.002 g/mL at 20 °C

Vapor Pressure 0.24 mmHg

Lower Explosion Limit 3.10% by volume

Upper Explosion Limit 11.40% by volume

(Data sourced from multiple safety data sheets)

Procedural Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of

(2R,3R)-Butanediol, from initial preparation to final disposal.
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Workflow for Safe Handling of (2R,3R)-Butanediol

Preparation

Handling & Experimentation

Post-Experiment & Cleanup Waste Management

Review SDS

Ensure Proper Ventilation

Don Personal Protective Equipment (PPE)

Ground Equipment

Proceed to Handling

Dispense Chemical

Perform Experiment

Doff PPE

Experiment Complete

Segregate Waste

Generate Waste

Wash Hands Thoroughly

Dispose via Approved Vendor

Final Step

Label Waste Container

Click to download full resolution via product page

Caption: Standard operating procedure for handling (2R,3R)-Butanediol.
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Emergency and Disposal Plans
First-Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. If eye irritation persists, get medical advice/attention.

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes.

If inhaled: Remove the person to fresh air. If breathing is difficult, give oxygen.

If ingested: Do NOT induce vomiting. Get medical attention.

Spill and Leak Procedures:

In the event of a spill, absorb the spill with inert material (e.g., vermiculite, sand, or earth) and

then place it in a suitable container for disposal. Clean up spills immediately, observing all

safety precautions.

Disposal Plan:

All waste material must be disposed of in accordance with national and local regulations. Do

not mix with other waste. (2R,3R)-Butanediol waste should be collected in a designated

organic solvent carboy. Entrust disposal to a licensed waste disposal company. Handle

uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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